Cas no 3946-29-0 (3,4'-Dichloropropiophenone)

• Product Name: 3,4'-Dichloropropiophenone
• CAS No: 3946-29-0
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• MDL: MFCD00000992
• CID: 44607
• PubChem ID: 77550
• Update Time: 2025-04-18

3,4'-Dichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-(4-chlorophenyl)propan-1-one
• (2-Chloroethyl)-4-chlorophenylketone
• 3,4'-DICHLOROPROPIONPHENONE
• 3',4-DICHLOROPROPIOPHENONE
• 3-CHLORO-1-(4-CHLOROPHENYL)-1-OXOPROPANE
• BETA,4-DICHLOROPROPIOPHENONE
• CHEMPACIFIC 42352
• 3,4'-Dichloropropiophenone
• 3,4’-Dichloropropiophenone
• 3,4′-Dichloropropiophenone
• 1-Propanone, 3-chloro-1-(4-chlorophenyl)-
• AYFJBHFMQODYBC-UHFFFAOYSA-N
• 3-Chloro-1-(4-chlorophenyl)propan-1-one;3-Chloro-1-(4-chlorophenyl)propan-1-one
• NSC36074
• PubChem13270
• 3,4\\'-Dichloropropiophenone
• 4',beta-Dichloropropiophenone
• 3-chloro-4'-chloropropiophenone
• OTAVA
• 3-Chloro-1-(4-chlorophenyl)-1-propanone #
• STR05428
• .BETA.-CHLORO-P-CHLOROPROPIOPHENONE
• D2613
• 3,4'-Dichloropropiophenone, 95%
• DTXSID70192608
• NSC 36074
• 2-CHLOROETHYL P-CHLOROPHENYL KETONE
• P-CHLORO-.BETA.-CHLOROPROPIOPHENONE
• UNII-R2CZE36L2E
• .BETA.,P-DICHLOROPROPIOPHENONE
• AKOS015888238
• PROPIOPHENONE, 3,4'-DICHLORO-
• 2-(4-chlorobenzoyl)ethyl chloride
• SCHEMBL653535
• 3-Chloro-1-(4-chloro-phenyl)-propan-1-one
• 3-Chloro-1-(4-chlorophenyl)-1-propanone
• 3946-29-0
• P,.BETA.-DICHLOROPROPIOPHENONE
• EINECS 223-537-4
• AC-23996
• NSC-36074
• CS-W015474
• EN300-243966
• NS00030579
• R2CZE36L2E
• 2-CHLOROETHYL 4-CHLOROPHENYL KETONE
• 3,4 inverted exclamation mark -Dichloropropiophenone
• MFCD00000992
• FT-0635069
• W-106428
• SY048486
• 3 pound not4 inverted exclamation mark -Dichloropropiophenone
• DB-021871
• P,BETA-DICHLOROPROPIOPHENONE
• P-CHLORO-BETA-CHLOROPROPIOPHENONE
• DTXCID70115099
• BETA,P-DICHLOROPROPIOPHENONE
• BETA-CHLORO-P-CHLOROPROPIOPHENONE

• MDL： MFCD00000992
• Inchi： 1S/C9H8Cl2O/c10-6-5-9(12)7-1-3-8(11)4-2-7/h1-4H,5-6H2
• InChI Key： AYFJBHFMQODYBC-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=CC=1)Cl)=O
• BRN： 1866915

Computed Properties

• Exact Mass: 201.99500
• Monoisotopic Mass: 201.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.2568 (rough estimate)
• Melting Point: 49.0 to 53.0 deg-C
• Boiling Point: 135-137 ºC (0.6 mmHg)
• Flash Point: 81 ºC
• Refractive Index: 1.5500 (estimate)
• PSA: 17.07000
• LogP: 3.15160

3,4'-Dichloropropiophenone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S23-S26-S27-S36/37/39-S45-S37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：8

Related Categories

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